2,3,4-Trimethyl-5,7-dihydroxy-2,3-dihydrobenzofuran
Overview
Description
2,3,4-Trimethyl-5,7-dihydroxy-2,3-dihydrobenzofuran is a natural product found in Penicillium citrinum with data available.
Scientific Research Applications
Antioxidant Properties
2,3,4-Trimethyl-5,7-dihydroxy-2,3-dihydrobenzofuran has been identified as a novel antioxidant. Research by Chen-Hui Chen et al. (2002) found that this compound, isolated from Penicillium citrinum F5, exhibits significant free radical scavenging activity, as evidenced by its effectiveness in the 1,1-diphenyl-picryl-hydrazyl (DPPH) assay system (Chen-Hui Chen et al., 2002).
Role in Synthesis of Novel Compounds
This compound plays a crucial role in the synthesis of new chemical entities. Daigo Wakana et al. (2006) reported the isolation of new citrinin derivatives and other compounds derived from the coupling of citrinin and 2,3,4-trimethyl-5,7-dihydroxy-2,3-dihydrobenzofuran from Penicillium citrinum (Wakana et al., 2006).
Biotransformation and Stereochemistry
Research into the biotransformation of 2,3-dihydrobenzofuran by Pseudomonas putida has provided insights into the metabolism and stereochemical transformations of this compound. Boyd et al. (1993) demonstrated the production of various chiral synthons from the bacterial metabolism of 2,3-dihydrobenzofuran (Boyd et al., 1993).
Application in Organic Synthesis
2,3,4-Trimethyl-5,7-dihydroxy-2,3-dihydrobenzofuran has been utilized in organic synthesis. For instance, the work by Prakash and Tanwar (1995) on the hypervalent iodine oxidation of flavanones demonstrates the utility of this compound in the synthesis of methyl 2-aryl-2,3-dihydrobenzofuran-3-carboxylates (Prakash & Tanwar, 1995).
Medicinal Chemistry Applications
The compound has shown potential in medicinal chemistry. Pieters et al. (1999) synthesized a series of dihydrobenzofuran lignans, including analogs of 2,3,4-trimethyl-5,7-dihydroxy-2,3-dihydrobenzofuran, and evaluated them for anticancer activity. They found that some of these compounds showed promising activity against leukemia and breast cancer cell lines (Pieters et al., 1999).
properties
Product Name |
2,3,4-Trimethyl-5,7-dihydroxy-2,3-dihydrobenzofuran |
|---|---|
Molecular Formula |
C11H14O3 |
Molecular Weight |
194.23 g/mol |
IUPAC Name |
2,3,4-trimethyl-2,3-dihydro-1-benzofuran-5,7-diol |
InChI |
InChI=1S/C11H14O3/c1-5-7(3)14-11-9(13)4-8(12)6(2)10(5)11/h4-5,7,12-13H,1-3H3 |
InChI Key |
SASOPTOEUQXKMB-UHFFFAOYSA-N |
Canonical SMILES |
CC1C(OC2=C(C=C(C(=C12)C)O)O)C |
synonyms |
2,3,4-trimethyl-5,7-dihydroxy-2,3-dihydrobenzofuran |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![methyl (13S,15R,16R,18S)-13-[(1R,9R,10S,11R,12R,19R)-11-acetyloxy-12-ethyl-10-hydroxy-5-methoxy-10-methoxycarbonyl-8-methyl-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2,4,6,13-tetraen-4-yl]-18-ethyl-17-oxa-1,11-diazapentacyclo[13.4.1.04,12.05,10.016,18]icosa-4(12),5,7,9-tetraene-13-carboxylate;sulfuric acid](/img/structure/B1264675.png)
